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Compound of Interest

Compound Name: Octan-4-amine

Cat. No.: B3213392

Introduction

Octan-4-amine is a simple aliphatic amine. While it has applications in chemical synthesis,
such as in deuterium labeling and as a radical cation and cleavage agent, its role as a specific
chemical probe for a particular target protein is not yet established in publicly available
scientific literature.[1][2] A chemical probe is a small molecule used to study and manipulate the
function of a specific protein or biological pathway. The development of such a probe requires
rigorous validation of its potency, selectivity, and mechanism of action.

This document provides a framework for researchers and drug development professionals on
how to approach the identification and validation of a potential protein target for Octan-4-
amine, thereby exploring its potential as a chemical probe.

Chemical and Physical Properties of Octan-4-amine

A summary of the key chemical and physical properties of Octan-4-amine is presented in the
table below.[3][4][5]
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Property Value

Molecular Formula CsH1oN

Molecular Weight 129.24 g/mol

CAS Number 1117-33-5

IUPAC Name octan-4-amine

Synonyms 4-Octanamine, 1-Butyl-1-butanamine
SMILES CCCCC(CCC)N

INChl=1S/C8H19N/c1-3-5-7-8(9)6-4-2/h8H,3-
7,9H2,1-2H3

InChl

Protocols for Target Identification and Validation

Given that a specific target for Octan-4-amine is unknown, the following sections outline
hypothetical workflows and protocols that could be employed to identify and validate a protein
target.

Hypothetical Workflow for Target Identification

The identification of a protein target for a small molecule like Octan-4-amine can be
approached through several experimental strategies. A generalized workflow is depicted below.
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Target Identification Strategies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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